Cas no 2137605-79-7 (4'-bromo-5'-fluoro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid)

• Product Name: 4'-bromo-5'-fluoro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid
• CAS No: 2137605-79-7
• MF: C₁₁H₇BrFNO₃
• MW: 300.080585718155
• CID: 6275617
• PubChem ID: 165799750
• Update Time: 2025-05-25

4'-bromo-5'-fluoro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-bromo-5'-fluoro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid
• 4'-bromo-5'-fluoro-2'-oxo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-3-carboxylic acid
• 2137605-79-7
• EN300-1105163

• Inchi： 1S/C11H7BrFNO3/c12-8-5(13)1-2-6-7(8)11(10(17)14-6)3-4(11)9(15)16/h1-2,4H,3H2,(H,14,17)(H,15,16)
• InChI Key： SWJKFTGUIFGSSC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C1(C(N2)=O)CC1C(=O)O)F

Computed Properties

• Exact Mass: 298.95933g/mol
• Monoisotopic Mass: 298.95933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 4'-bromo-5'-fluoro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid

Introduction to 4'-bromo-5'-fluoro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid (CAS No. 2137605-79-7)

4'-bromo-5'-fluoro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid, identified by its CAS number 2137605-79-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic indole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The presence of both bromo and fluoro substituents, along with the spirocyclopropane ring system, contributes to its unique chemical properties and makes it a subject of interest for synthetic chemists and biologists alike.

The spirocyclopropane moiety in this molecule is particularly noteworthy due to its strained three-membered ring, which can influence the compound's reactivity and biological interactions. Spirocyclic compounds are often explored for their ability to mimic natural product scaffolds, which are frequently associated with high biological activity. The indole core is another critical feature, as indole derivatives are well-documented for their roles in various biological processes, including neurotransmission, immune responses, and anticancer activities.

In recent years, there has been a growing interest in the development of novel indole-based scaffolds for therapeutic applications. The introduction of halogen atoms such as bromine and fluorine into these structures can modulate their pharmacokinetic properties, enhance binding affinity to biological targets, and improve overall drug-like characteristics. The specific arrangement of these substituents in 4'-bromo-5'-fluoro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid suggests that it may exhibit unique interactions with biological receptors or enzymes.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The spirocyclopropane ring can serve as a rigid scaffold that constrains the conformation of the attached indole moiety, potentially improving binding stability. Additionally, the carboxylic acid group at the 3-position provides a site for further functionalization, allowing chemists to explore modifications that could enhance solubility, metabolic stability, or target specificity.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. For instance, spirocyclic indoles have been shown to exhibit potent activity against various disease targets, including kinases and ion channels. The structural features of 4'-bromo-5'-fluoro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid align well with these trends, making it a promising candidate for further investigation.

The synthesis of this compound presents both challenges and opportunities. The spirocyclopropane ring requires careful construction to maintain its strained geometry while ensuring regioselectivity in the formation of the indole core. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, but optimizing reaction conditions remains crucial for achieving high yields and purity.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit interesting pharmacological properties. The bromo and fluoro substituents are known to enhance metabolic stability and binding affinity in many drug candidates. Additionally, the spirocyclic framework may contribute to unique interactions with biological targets that linear or cyclic analogs cannot achieve.

The potential applications of 4'-bromo-5'-fluoro-2'-oxo-1',2 '-dihydrospirocyclopropane -1 ,3 '-indole -3 -carboxylic acid extend beyond traditional small-molecule drug discovery. Its structural complexity makes it an attractive candidate for exploring novel chemical entities (NCEs) that could lead to breakthroughs in treating challenging diseases. Furthermore, its role as a scaffold for further derivatization underscores its versatility in medicinal chemistry.

As research continues to uncover new biological targets and mechanisms of action, compounds like 4 '-bromo -5 '-fluoro -2 '-oxo -1 ',2 '-dihydrospirocyclopropane -1 ,3 '-indole -3 -carboxylic acid will undoubtedly play a significant role in shaping the future of pharmaceutical development. Their unique structural features and potential for functionalization make them valuable tools for chemists and biologists seeking to develop innovative therapeutics.